Cas no 1289197-68-7 (2-Methylimidazo[1,2-a]pyrazine-8-carboxylic acid)

2-Methylimidazo[1,2-a]pyrazine-8-carboxylic acid is a heterocyclic carboxylic acid derivative with a fused imidazo[1,2-a]pyrazine core. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile building block for the synthesis of biologically active molecules. The methyl substitution at the 2-position and the carboxylic acid functionality at the 8-position provide opportunities for further derivatization, enabling the development of targeted compounds with enhanced physicochemical properties. Its structural features make it a valuable intermediate in the design of ligands, inhibitors, or prodrugs, particularly in the exploration of therapeutic agents for neurological or metabolic disorders. The compound's stability and synthetic accessibility further contribute to its utility in research applications.
2-Methylimidazo[1,2-a]pyrazine-8-carboxylic acid structure
1289197-68-7 structure
Product Name:2-Methylimidazo[1,2-a]pyrazine-8-carboxylic acid
CAS No:1289197-68-7
MF:C8H7N3O2
MW:177.160081148148
CID:4586412
PubChem ID:63260407
Update Time:2025-11-01

2-Methylimidazo[1,2-a]pyrazine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-methylimidazo[1,2-a]pyrazine-8-carboxylic acid
    • Z1868316800
    • 2-Methylimidazo[1,2-a]pyrazine-8-carboxylic acid
    • Inchi: 1S/C8H7N3O2/c1-5-4-11-3-2-9-6(8(12)13)7(11)10-5/h2-4H,1H3,(H,12,13)
    • InChI Key: NIDDYNXFSIUKJQ-UHFFFAOYSA-N
    • SMILES: OC(C1C2=NC(C)=CN2C=CN=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 221
  • XLogP3: 1
  • Topological Polar Surface Area: 67.5

2-Methylimidazo[1,2-a]pyrazine-8-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M327585-10mg
2-methylimidazo[1,2-a]pyrazine-8-carboxylic acid
1289197-68-7
10mg
$ 50.00 2022-06-04
TRC
M327585-50mg
2-methylimidazo[1,2-a]pyrazine-8-carboxylic acid
1289197-68-7
50mg
$ 210.00 2022-06-04
TRC
M327585-100mg
2-methylimidazo[1,2-a]pyrazine-8-carboxylic acid
1289197-68-7
100mg
$ 295.00 2022-06-04
Chemenu
CM461881-100mg
2-methylimidazo[1,2-a]pyrazine-8-carboxylic acid
1289197-68-7 95%+
100mg
$275 2024-08-02
Enamine
EN300-157592-0.05g
2-methylimidazo[1,2-a]pyrazine-8-carboxylic acid
1289197-68-7 95%
0.05g
$202.0 2023-06-08
Enamine
EN300-157592-0.1g
2-methylimidazo[1,2-a]pyrazine-8-carboxylic acid
1289197-68-7 95%
0.1g
$301.0 2023-06-08
Enamine
EN300-157592-0.25g
2-methylimidazo[1,2-a]pyrazine-8-carboxylic acid
1289197-68-7 95%
0.25g
$431.0 2023-06-08
Enamine
EN300-157592-0.5g
2-methylimidazo[1,2-a]pyrazine-8-carboxylic acid
1289197-68-7 95%
0.5g
$679.0 2023-06-08
Enamine
EN300-157592-1.0g
2-methylimidazo[1,2-a]pyrazine-8-carboxylic acid
1289197-68-7 95%
1g
$871.0 2023-06-08
Enamine
EN300-157592-2.5g
2-methylimidazo[1,2-a]pyrazine-8-carboxylic acid
1289197-68-7 95%
2.5g
$1707.0 2023-06-08

Additional information on 2-Methylimidazo[1,2-a]pyrazine-8-carboxylic acid

Introduction to 2-Methylimidazo[1,2-a]pyrazine-8-carboxylic acid (CAS No. 1289197-68-7) and Its Emerging Applications in Chemical Biology

2-Methylimidazo[1,2-a]pyrazine-8-carboxylic acid, identified by the chemical identifier CAS No. 1289197-68-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the imidazopyrazine class, a scaffold that has been increasingly explored for its pharmacological relevance. The presence of both imidazole and pyrazine rings in its structure endows it with a rich array of hydrogen bonding sites and potential interactions with biological targets, making it a promising candidate for drug discovery and development.

The imidazo[1,2-a]pyrazine core is a privileged structure in medicinal chemistry, known for its ability to modulate various biological pathways. The specific substitution at the 2-position with a methyl group and the carboxylic acid functionality at the 8-position in 2-methylimidazo[1,2-a]pyrazine-8-carboxylic acid introduces additional layers of complexity and reactivity. These modifications can influence the compound's solubility, metabolic stability, and binding affinity to biological targets, which are critical factors in drug design.

Recent studies have highlighted the therapeutic potential of imidazopyrazine derivatives in addressing a range of diseases, including cancer, inflammation, and neurodegenerative disorders. The carboxylic acid group in 2-methylimidazo[1,2-a]pyrazine-8-carboxylic acid provides a versatile handle for further chemical modifications, such as esterification or amidation, which can enhance its bioavailability and target specificity. These modifications are essential for optimizing drug-like properties and improving therapeutic efficacy.

One of the most compelling aspects of 2-methylimidazo[1,2-a]pyrazine-8-carboxylic acid is its potential as a lead compound for the development of novel therapeutics. Researchers have demonstrated its ability to interact with enzymes and receptors involved in critical cellular processes. For instance, studies suggest that this compound may inhibit kinases and other enzymes implicated in tumor growth and progression. Additionally, its structural motif is reminiscent of known bioactive molecules, which suggests that it could serve as a scaffold for designing next-generation drugs with improved pharmacokinetic profiles.

The synthesis of 2-methylimidazo[1,2-a]pyrazine-8-carboxylic acid involves multi-step organic transformations that highlight the synthetic versatility of imidazopyrazine derivatives. The introduction of the carboxylic acid functionality at the 8-position requires careful consideration of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this class of compounds, facilitating their use in both academic research and industrial applications.

In terms of biological activity, preliminary investigations have revealed that 2-methylimidazo[1,2-a]pyrazine-8-carboxylic acid exhibits promising effects on cellular pathways relevant to disease mechanisms. Its ability to modulate enzyme activity and receptor binding makes it an attractive candidate for further exploration in drug discovery programs. Moreover, its structural features suggest potential applications in developing treatments for conditions where enzyme inhibition or receptor interaction is a key therapeutic strategy.

The growing interest in imidazopyrazine derivatives is reflected in the increasing number of patents and publications detailing their synthesis and biological evaluation. Companies and academic institutions are actively investigating these compounds for their potential as drug candidates. The availability of high-quality starting materials like CAS No. 1289197-68-7 is crucial for these efforts, as it enables researchers to rapidly screen libraries of derivatives and identify promising leads.

The future prospects for 2-methylimidazo[1,2-a]pyrazine-8-carboxylic acid are bright, with ongoing research aimed at uncovering new biological activities and optimizing its pharmacological properties. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like 2-methylimidazo[1,2-a]pyrazine-8-carboxylic acid are likely to play a significant role in developing innovative therapies.

In conclusion,CAS No. 1289197-68-7, corresponding to 2-methylimidazo[1,2-a]pyrazine-8-carboxylic acid, represents a valuable asset in the chemical biology toolbox. Its unique structural features, combined with its potential biological activities, make it an exciting compound for further investigation. As research progresses, this molecule is poised to contribute significantly to advancements in drug discovery and therapeutic development, offering hope for new treatments across various medical conditions.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.